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Compound of Interest

Compound Name: Disperse blue 102

Cat. No.: B083065

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting
Disperse Dyes for Polyester Applications

In the realm of synthetic textiles, particularly polyester, the selection of appropriate dyes is
paramount to achieving desired coloration, durability, and performance. This guide provides a
comprehensive benchmark of the monoazo dye, Disperse Blue 102, against a selection of
commonly used anthraquinone disperse dyes: Disperse Blue 56, Disperse Blue 60, Disperse
Red 60, and Disperse Red 92. The comparison focuses on key performance indicators critical
for research and development, including light, wash, and sublimation fastness, supported by
standardized experimental protocols.

Executive Summary: Azo vs. Anthraquinone Dyes

Disperse dyes are broadly categorized by their chromophore, the part of the molecule
responsible for color. The two most prominent classes are azo and anthraquinone dyes.

e Azo Dyes, such as Disperse Blue 102, are characterized by one or more azo groups (-
N=N-). They constitute the largest and most versatile class of synthetic dyes, offering a wide
spectrum of colors. Generally, azo dyes are known for their high tinctorial strength and cost-
effectiveness. However, their fastness properties can vary significantly depending on the
specific molecular structure.[1]

» Anthraquinone Dyes, including Disperse Blue 56, Disperse Blue 60, Disperse Red 60, and
Disperse Red 92, are based on the anthraquinone chemical structure. This class is
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renowned for producing bright, vibrant shades, particularly in the blue and red ranges, and is
generally characterized by superior light fastness and good overall durability.[1][2][3][4]

This guide will delve into a quantitative comparison of these two classes, providing the data
necessary for informed dye selection in demanding applications.

Quantitative Performance Data

The following tables summarize the fastness properties of Disperse Blue 102 and the selected
anthraquinone disperse dyes. It is important to note that the data for Disperse Blue 102 is
reported on acetate, while the data for the anthraquinone dyes is on polyester. This difference
in substrate should be considered when making direct comparisons. Fastness is rated on a
scale of 1 to 8 for light fastness (where 8 indicates the highest fastness) and 1 to 5 for wash
and sublimation fastness (where 5 is the best).

Table 1: Fastness Properties of Disperse Blue 102 (Azo Dye) on Acetate

] Sublimati
. Light Wash
Dye CAS Chemical on
C.l. Name Fastness Fastnhess
Name Number Class Fastness
(ISO) (ISO)
(1ISO)
Disperse 12222-97-
111945 Monoazo 5 4-5 3-4
Blue 102 8

Data sourced from World Dye Variety.[5]

Table 2: Fastness Properties of Anthraquinone Disperse Dyes on Polyester
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. Sublimati
. Light Wash
Dye CAS Chemical on
C.l. Name Fastness Fastness
Name Number Class Fastness
(1ISO) (1ISO)
(1ISO)
Disperse 12217-79- Anthraquin
63285 7 4-5 3-4
Blue 56 7 one
Disperse 12217-80- Anthraquin
61104 7 4-5 5
Blue 60 0 one
Disperse 17418-58- Anthraquin
60756 7-8 4-5 3
Red 60 5 one
Disperse 12236-11- Anthraquin
60752 Excellent Good
Red 92 2 one

Data compiled from various sources.[6][7][8][9][10][11][12][13][14]

Visualization of Chemical Structures and Workflow

To further understand the dyes and processes discussed, the following diagrams are provided.
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Figure 1: Chemical classification of the compared disperse dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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